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For Researchers, Scientists, and Drug Development Professionals

Introduction
Allantoin-13C2,15N4 is the stable isotope-labeled form of Allantoin.[1] In this molecule, the two

carbon atoms and four nitrogen atoms are substituted with their corresponding heavy isotopes,

Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N).[2][3] This labeling does not involve radioactivity and

provides a distinct mass signature, making Allantoin-13C2,15N4 an invaluable tool in

advanced research.[4] Its primary applications are as an internal standard for precise

quantification in mass spectrometry-based analyses and as a metabolic tracer to study

biochemical pathways and metabolic flux.[1][5]

Allantoin itself, with the chemical formula C₄H₆N₄O₃, is a key metabolic intermediate in the

purine catabolism pathway in most organisms, though not in humans.[6][7] It is formed from the

oxidation of uric acid.[6] In humans, the presence of allantoin is primarily the result of non-

enzymatic oxidation of uric acid by reactive oxygen species, making it a significant biomarker

for oxidative stress.[8] Due to its moisturizing, soothing, and cell-proliferating properties,

allantoin is widely used in cosmetic and pharmaceutical preparations for skin care.[9][10]

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

applications, and relevant biochemical pathways of Allantoin-13C2,15N4 for professionals in

research and development.
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Physicochemical Properties
The incorporation of stable isotopes results in a predictable increase in the molar mass of

Allantoin-13C2,15N4 compared to its unlabeled counterpart, while other physical properties

remain largely similar. Quantitative data for both compounds are summarized below for direct

comparison.

Property
Allantoin
(Unlabeled)

Allantoin-
13C2,15N4
(Labeled)

Reference(s)

Molecular Formula C₄H₆N₄O₃ C₂¹³C₂H₆¹⁵N₄O₃ [6],[3]

Molar Mass 158.12 g/mol ~164.07 g/mol [7],[3]

CAS Number 97-59-6 1219402-51-3 [6],[3]

Appearance
Colorless crystalline

powder

White to Off-White

Solid
[6],[2]

Melting Point
~230 °C

(decomposes)

224-226 °C

(decomposes)
[6],[11]

Density ~1.45 g/cm³ ~1.7 g/cm³ [6],[12]

Solubility
Water: 0.57 g/100 mL

(25°C)

DMSO: Slightly

(Heated)
[6],[2]

Alcohol, Pyridine,

NaOH: Soluble

Methanol: Very

Slightly
[6],[2]

LogP -2.2 -2.2 [7],[12]

Synthesis and Manufacturing
The synthesis of unlabeled allantoin typically involves the condensation reaction of glyoxylic

acid and urea.[13][14] Various catalysts, including ion exchange resins or combinations of acids

like sulfuric and potassium bisulfate, are employed to optimize the reaction yield.[13][14]

The manufacturing of Allantoin-13C2,15N4 follows a similar chemical pathway but

incorporates isotopically enriched starting materials. The key to the synthesis is the use of urea
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in which all four nitrogen atoms are ¹⁵N and/or glyoxylic acid in which the two carbon atoms are

¹³C. This ensures the precise incorporation of the heavy isotopes into the final allantoin

structure.[2]
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(Heated)
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Purification
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Final Product:
Allantoin-¹³C₂,¹⁵N₄
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Caption: General workflow for the synthesis of Allantoin-13C2,15N4.

Biochemical Pathways
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Purine Catabolism
In most mammals, plants, and bacteria, allantoin is a central intermediate in the degradation of

purines.[6] Uric acid, the end product of purine metabolism in humans, is converted to allantoin

by the enzyme urate oxidase (uricase).[6] Humans and other higher apes lack a functional

uricase gene, so this conversion does not occur enzymatically.[8]

Uric Acid

Allantoin

 O₂, H₂O 

Pathway absent
in humans

Urate Oxidase
(Uricase)

Click to download full resolution via product page

Caption: Enzymatic conversion of uric acid to allantoin.

Anti-Inflammatory Signaling
Studies have indicated that allantoin exhibits anti-inflammatory properties by modulating key

signaling pathways.[9] It is believed to inhibit the NF-κB (Nuclear Factor kappa-light-chain-

enhancer of activated B cells) signaling pathway.[9] This inhibition leads to the downregulation

of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6

(IL-6), thereby reducing the inflammatory response.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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